Cas no 111991-16-3 (2-(4-fluoro-2-methylphenyl)oxirane)

2-(4-fluoro-2-methylphenyl)oxirane structure
111991-16-3 structure
Product Name:2-(4-fluoro-2-methylphenyl)oxirane
CAS No:111991-16-3
MF:C9H9FO
MW:152.165566205978
CID:2607775
PubChem ID:19753493
Update Time:2025-04-21

2-(4-fluoro-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluoro-2-methylphenyl)oxirane
    • SCHEMBL300195
    • CS-0265251
    • EN300-97278
    • 111991-16-3
    • DTXCID20550310
    • AKOS012067978
    • Z1020679774
    • DTXSID70599552
    • Oxirane, (4-fluoro-2-methylphenyl)-
    • Inchi: 1S/C9H9FO/c1-6-4-7(10)2-3-8(6)9-5-11-9/h2-4,9H,5H2,1H3
    • InChI Key: WMKBHLOZAVREOH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)C1CO1

Computed Properties

  • Exact Mass: 152.063743068Da
  • Monoisotopic Mass: 152.063743068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 217.2±28.0 °C at 760 mmHg
  • Flash Point: 79.1±16.2 °C
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-(4-fluoro-2-methylphenyl)oxirane Security Information

2-(4-fluoro-2-methylphenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B437125-10mg
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$ 50.00 2022-06-07
TRC
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2-(4-Fluoro-2-methylphenyl)oxirane
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$ 185.00 2022-06-07
TRC
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$ 275.00 2022-06-07
Enamine
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111991-16-3 85.0%
0.05g
$155.0 2025-02-21
Enamine
EN300-97278-0.1g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
0.1g
$232.0 2025-02-21
Enamine
EN300-97278-0.25g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
0.25g
$331.0 2025-02-21
Enamine
EN300-97278-0.5g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
0.5g
$524.0 2025-02-21
Enamine
EN300-97278-1.0g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
1.0g
$671.0 2025-02-21
Enamine
EN300-97278-2.5g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
2.5g
$1315.0 2025-02-21
Enamine
EN300-97278-5.0g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
5.0g
$1945.0 2025-02-21

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